Cas no 132487-93-5 ((2E,7R,11S)-Vitamin K1)

• Product Name: (2E,7R,11S)-Vitamin K1
• CAS No: 132487-93-5
• Molecular Formula: C₃₁H₄₆O₂
• Molecular Weight: 450.69574
• CID: 2051898
• PubChem ID: 7048754

(2E,7R,11S)-Vitamin K1 Properties

Names and Identifiers

• 2-methyl-3-((E)-3,7,11,15-tetramethyl-hexadec-2-enyl)-[1,4]naphthoquinone
• 2-Methyl-3-[(2E)-3,7,11,15-tetramethyl-2-hexadecaenyl]naphthoquinone
• phylloquinone
• Vitamin K
• vitamin K1
• (R*,S*-(E))-(1)-2-Methyl-3-(3,7,11,15-tetramethylhexadec-2-enyl)-1,4-naphthoquinone
• (2E,7R,11S)-Vitamin K1
• 132487-93-5
• MBWXNTAXLNYFJB-UDCSOKOMSA-N
• 1,4-Naphthalenedione, 2-methyl-3-(3,7,11,15-tetramethyl-2-hexadecenyl)-, [R-[R*,S*-(E)]]-
• 79082-97-6
• EINECS 279-051-8

• InChIKey： MBWXNTAXLNYFJB-UDCSOKOMSA-N
• Inchi： InChI=1S/C31H46O2/c1-22(2)12-9-13-23(3)14-10-15-24(4)16-11-17-25(5)20-21-27-26(6)30(32)28-18-7-8-19-29(28)31(27)33/h7-8,18-20,22-24H,9-17,21H2,1-6H3/b25-20+/t23-,24+/m0/s1

Computed Properties

• Exact Mass: 450.349780706Da
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 14
• Monoisotopic Mass: 450.349780706Da
• Heavy Atom Count: 33
• Complexity: 696
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 10.9
• Topological Polar Surface Area: 34.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quinone and hydroquinone lipids Vitamin K compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Vitamin K compounds